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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(chloromethyl)-1-methyl-1H-imidazole is a heterocyclic organic compound that belongs to

the imidazole family. The imidazole ring is a fundamental component of various biologically

active molecules, including amino acids like histidine, and is a common scaffold in

pharmaceutical development. This technical guide provides a comprehensive overview of the

known properties of 2-(chloromethyl)-1-methyl-1H-imidazole, focusing on its chemical and

physical characteristics, synthesis, and its significant role as a versatile intermediate in the

development of therapeutic agents. While direct pharmacological data on the compound itself

is limited in publicly accessible literature, this guide will explore the biological activities of its

derivatives, highlighting its importance in medicinal chemistry.

Chemical and Physical Properties
2-(chloromethyl)-1-methyl-1H-imidazole is a reactive chemical intermediate. Its properties,

along with those of its commonly used hydrochloride salt, are summarized below.
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Property
2-(chloromethyl)-1-methyl-
1H-imidazole

2-(chloromethyl)-1-methyl-
1H-imidazole
hydrochloride

CAS Number 19225-92-4[1] 78667-04-6[2]

Molecular Formula C₅H₇ClN₂[1] C₅H₈Cl₂N₂

Molecular Weight 130.58 g/mol [1] 167.04 g/mol

Appearance
Not specified in readily

available sources

White to light yellow crystalline

powder[3]

Melting Point 182-184 °C[1] 170-175 °C[3]

Boiling Point 244 °C[1] Not available

Density 1.2 g/cm³[1] Not available

Solubility
Not specified in readily

available sources

Soluble in water and alcohol,

slightly soluble in ether[3]

Flash Point 101 °C[1] Not available

Vapor Pressure 0.0493 mmHg at 25°C Not available

Refractive Index 1.551 Not available

Synthesis and Reactivity
The synthesis of 2-(chloromethyl)-1-methyl-1H-imidazole typically involves the chlorination

of 1-methyl-2-imidazolemethanol. A common method employs thionyl chloride (SOCl₂) as the

chlorinating agent.[1]

General Synthetic Workflow:
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Caption: General synthesis workflow for 2-(chloromethyl)-1-methyl-1H-imidazole.

The chloromethyl group makes this compound a versatile electrophile, readily undergoing

nucleophilic substitution reactions. This reactivity is the foundation of its utility as a building

block in organic synthesis, allowing for the introduction of the 1-methyl-1H-imidazol-2-yl)methyl

moiety into a wide range of molecules.

Role in Drug Development and Biological Activity of
Derivatives
While there is a notable lack of direct pharmacological and toxicological studies on 2-
(chloromethyl)-1-methyl-1H-imidazole itself, its significance lies in its role as a key

intermediate in the synthesis of various biologically active compounds. The imidazole scaffold

is a "privileged structure" in medicinal chemistry, known to interact with a variety of biological

targets.

Antifungal and Antimicrobial Derivatives
A significant body of research has focused on the synthesis of benzimidazole derivatives from

2-(chloromethyl)-1H-benzimidazole (a related compound) which have demonstrated potent

antifungal and antimicrobial activities. These studies suggest that the imidazole moiety is

crucial for the observed biological effects. For instance, derivatives have been synthesized and

evaluated against various phytopathogenic fungi, with some compounds showing significant

growth inhibition.[3]
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Anticancer Applications of Derivatives
Recent studies have highlighted the use of 2-(chloromethyl)-1-methyl-1H-imidazole
hydrochloride in the synthesis of novel anticancer agents. One notable example is its use in the

creation of a Cu(I) cationophore. This synthetic ionophore, incorporating the imidazole moiety,

has demonstrated potent anticancer activity in hepatocarcinoma cells by disrupting copper

homeostasis.[4][5] The imidazole groups are specifically chosen for their ability to coordinate

with copper ions.

Logical Relationship of its Role as an Intermediate:

2-(chloromethyl)-1-methyl-1H-imidazole
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Caption: Role of 2-(chloromethyl)-1-methyl-1H-imidazole as an intermediate.

Experimental Protocols
Detailed experimental protocols for the synthesis of 2-(chloromethyl)-1-methyl-1H-imidazole
and its subsequent use in creating derivatives are often found in patent literature and scientific

publications. Below is a representative protocol for its synthesis.

Synthesis of 2-(chloromethyl)-1-methyl-1H-imidazole[1]
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Reactants: 1-methyl-2-imidazolemethanol, thionyl chloride, chloroform, diethyl ether.

Procedure:

To a solution of 1-methyl-2-imidazolemethanol (2.23 mmol) in chloroform (5 mL), add

thionyl chloride (4.20 mmol).

Reflux the reaction mixture for 3 hours.

Allow the mixture to cool to room temperature and then concentrate it.

Dilute the concentrated mixture with diethyl ether (30 mL) and concentrate again to yield

the crude product.

Characterization: The crude product is typically characterized by GC-MS and used in

subsequent steps without further purification.

Safety and Toxicology
2-(chloromethyl)-1-methyl-1H-imidazole and its hydrochloride salt are classified as

hazardous substances. The available safety data sheets indicate the following hazards:

GHS Hazard Statements: Causes severe skin burns and eye damage.[1][6] It is also

classified as an irritant.[1] The hydrochloride salt is harmful if swallowed, in contact with skin,

or inhaled, and causes skin and serious eye irritation.[7]

Precautionary Measures: Wear protective gloves, protective clothing, eye protection, and

face protection.[6] Use only outdoors or in a well-ventilated area. Wash skin thoroughly after

handling. Do not eat, drink, or smoke when using this product.[7]

First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice. For skin contact, wash off immediately with plenty of water. If inhaled, move

to fresh air. If swallowed, rinse mouth with water (do not induce vomiting) and seek medical

attention.[6]

Detailed toxicological studies, including chronic toxicity, carcinogenicity, and reproductive

toxicity, for 2-(chloromethyl)-1-methyl-1H-imidazole are not readily available in the public

domain. Ecological toxicity data is also largely unavailable.[7]
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Conclusion
2-(chloromethyl)-1-methyl-1H-imidazole is a valuable chemical intermediate with well-

defined chemical and physical properties. Its high reactivity, attributed to the chloromethyl

group, makes it a crucial building block for the synthesis of a diverse range of more complex

molecules. While direct biological and pharmacological data on the compound itself are scarce,

its importance in drug discovery and development is evident from its use in creating potent

antifungal, antimicrobial, and anticancer agents. Researchers and scientists working with this

compound should be aware of its hazardous nature and handle it with appropriate safety

precautions. Future research into the direct biological effects of this compound could potentially

unveil new applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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